Cas no 14451-00-4 (2-Butenedioic acid(2E)-, iron salt (1:?))
14451-00-4 structure
Product Name:2-Butenedioic acid(2E)-, iron salt (1:?)
CAS No:14451-00-4
MF:C12H6Fe2O12
MW:453.858847141266
CID:151417
PubChem ID:122361458
Update Time:2025-04-19
2-Butenedioic acid(2E)-, iron salt (1:?) Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid(2E)-, iron salt (1:?)
- (E)-but-2-enedioate,iron(3+)
- 2-Butenedioic acid (2E)-, iron salt
- 2-Butenedioic acid (E)-, iron salt
- diferric (Z)-but-2-enedioate
- Fumaric acid, iron salt
- Iron fumarate
- Iron(III) Fumarate
- EINECS 238-433-4
- 14451-00-4
- (E)-but-2-enedioate;iron(3+)
- 2-Butenedioic acid(E)-,iron salt
-
- Inchi: 1S/3C4H4O4.2Fe/c3*5-3(6)1-2-4(7)8;;/h3*1-2H,(H,5,6)(H,7,8);;/q;;;2*+3/p-6/b2-1+;2*2-1-;;
- InChI Key: IMWCPTKSESEZCL-VOOOKCPJSA-H
- SMILES: [Fe+3].[Fe+3].[O-]C(/C=C\C(=O)[O-])=O.[O-]C(/C=C/C(=O)[O-])=O.[O-]C(/C=C\C(=O)[O-])=O
Computed Properties
- Exact Mass: 453.85581
- Monoisotopic Mass: 453.85581
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 241
Experimental Properties
- Density: g/cm3
- Boiling Point: 355.5°Cat760mmHg
- Flash Point: 183°C
2-Butenedioic acid(2E)-, iron salt (1:?) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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